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Compound of Interest

Compound Name: 2-Amino-5-bromopyridine

Cat. No.: B118841

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-5-bromopyridine is a highly versatile heterocyclic compound that serves as a critical
building block in the synthesis of complex Active Pharmaceutical Ingredients (APIs).[1] Its
structure, featuring a pyridine ring functionalized with both an amino group and a bromine
atom, offers a unique platform for diverse chemical transformations.[2][3] The amino group can
undergo reactions like acylation and alkylation, while the strategically placed bromine atom is
ideal for various cross-coupling reactions, making it an invaluable intermediate in modern drug
discovery.[3][4] This compound is instrumental in the development of therapeutics for a range
of diseases, including cancer, as well as inflammatory, autoimmune, and cardiovascular
conditions.[2][5][6]

Physicochemical Properties

A summary of the key properties of 2-Amino-5-bromopyridine is presented below. High purity,
often exceeding 99%, is crucial for its successful application in pharmaceutical manufacturing
to avoid unwanted side reactions.[1][2]
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Property Value

CAS Number 1072-97-5

Molecular Formula CsHsBrN2

Molecular Weight 173.01 g/mol [4]

Appearance Off-white to light yellow solid/powder[4][7]
Melting Point 133-138 °C[4]

Soluble in methanol, chloroform, ethyl acetate;

Solubilit
Y slightly soluble in water[4]

Core Applications in Medicinal Chemistry

The bifunctional nature of 2-Amino-5-bromopyridine allows for its incorporation into a wide
array of molecular scaffolds. It is a key precursor for synthesizing pyridine-based drug
candidates, particularly in the fields of oncology and neurology.[3]

Key therapeutic targets include:

» Kinase Inhibitors: It is a foundational component in the synthesis of various kinase inhibitors,
such as those targeting Phosphatidylinositol 3-kinase (PI3K) and Vascular Endothelial
Growth Factor Receptor 2 (VEGFR-2), which are critical targets in cancer therapy.[4][5][6][8]

o Dopamine Receptor Agonists: The scaffold is used to develop selective dopamine D3
receptor agonists, which have potential applications in treating neurological and psychiatric
disorders.[4][5]

o Anti-inflammatory Agents: Its derivatives are explored for the treatment of chronic
inflammatory and autoimmune diseases.[2][6]

The primary utility of 2-Amino-5-bromopyridine stems from its reactivity in palladium-
catalyzed cross-coupling reactions, which allow for the precise construction of complex
molecular architectures.
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Caption: General workflow for pharmaceutical synthesis.

Experimental Protocols

The following sections provide detailed protocols for the synthesis of 2-Amino-5-
bromopyridine and its subsequent use in key cross-coupling reactions.

Protocol 1: Synthesis of 2-Amino-5-bromopyridine

This protocol details the bromination of 2-Aminopyridine using N-Bromosuccinimide (NBS), a
method noted for its high yield and selectivity for the 5-position.[4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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